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Compound of Interest

Compound Name: Propyl laurate

Cat. No.: B089707 Get Quote

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the

protection of personnel and the environment. This guide provides detailed procedures for the

proper disposal of propyl laurate, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is essential for maintaining a safe laboratory

environment and complying with regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to work in a well-ventilated area, preferably

within a chemical fume hood. Always wear appropriate personal protective equipment (PPE),

including nitrile gloves, safety glasses, and a laboratory coat. Propyl laurate is a combustible

liquid and should be kept away from heat, sparks, open flames, and hot surfaces.

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of propyl laurate is through collection

as hazardous chemical waste for subsequent removal by a licensed waste disposal contractor

or your institution's Environmental Health and Safety (EHS) department.

Waste Collection:

Designate a specific, leak-proof container for flammable organic waste. The container

must be chemically compatible with esters; a glass or suitable plastic container is

recommended.
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Ensure the container is clearly labeled as "Hazardous Waste," "Flammable Organic

Liquid," and lists the full chemical name: "Propyl Laurate" or "Propyl Dodecanoate."[1]

If mixing with other compatible organic solvent waste, maintain a comprehensive list of all

components and their approximate percentages on the label.

Segregation and Storage:

Store the sealed waste container in a designated satellite accumulation area that is cool,

dry, and well-ventilated.

Keep the container away from incompatible materials, such as strong oxidizing agents.

Disposal of Small Quantities (<50 mL):

For very small quantities, absorb the propyl laurate onto an inert absorbent material such

as vermiculite, sand, or cat litter.[2]

The absorbed material should then be placed in a suitable, sealed container and disposed

of as hazardous waste.[1][2]

Disposal of Large Quantities (>50 mL):

Larger volumes of propyl laurate waste must be collected in a designated hazardous

waste container.[2]

Do not fill the container to more than 90% capacity to allow for vapor expansion.

Arrange for pickup and disposal by a licensed hazardous waste contractor.[1][2]

Disposal of Empty Containers:

Empty containers that previously held propyl laurate must also be handled with care.

Containers should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). The

rinsate should be collected and disposed of as hazardous chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b089707?utm_src=pdf-body
https://www.targetmol.com/attachment/SDS/169475117523402804/T84151
https://www.benchchem.com/product/b089707?utm_src=pdf-body
https://www.chemtalk.com.au/viewtopic.php?t=1222
https://www.targetmol.com/attachment/SDS/169475117523402804/T84151
https://www.chemtalk.com.au/viewtopic.php?t=1222
https://www.benchchem.com/product/b089707?utm_src=pdf-body
https://www.chemtalk.com.au/viewtopic.php?t=1222
https://www.targetmol.com/attachment/SDS/169475117523402804/T84151
https://www.chemtalk.com.au/viewtopic.php?t=1222
https://www.benchchem.com/product/b089707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After triple-rinsing, the container can be offered for recycling or reconditioning.

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then be disposed of in a sanitary landfill.[1]

Important Considerations:

DO NOT dispose of propyl laurate down the sink or in regular trash.[1] This is a prohibited

practice that can harm the environment and violate regulations.

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1]

Quantitative Data Summary
The following table summarizes key properties of propyl laurate relevant to its safe handling

and disposal.

Property Value

CAS Number 3681-78-5

Molecular Formula C₁₅H₃₀O₂

Appearance Colorless clear liquid

Flash Point 130.00 °C (266.00 °F)

Solubility in water 0.1577 mg/L @ 25 °C (estimated)

Specific Gravity 0.859 - 0.865 @ 25 °C

Experimental Protocols
The disposal procedures outlined above are based on standard laboratory safety protocols and

information derived from Safety Data Sheets for propyl laurate and similar esters. No

experimental protocols are cited in the context of disposal procedures.

Visualizing the Disposal Workflow
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The proper disposal of propyl laurate follows a clear logical workflow designed to ensure

safety and compliance. The following diagram illustrates this decision-making process.

Propyl Laurate Waste Generated

Wear Appropriate PPE
(Gloves, Safety Glasses, Lab Coat)

Assess Quantity of Waste

Small Quantity (<50 mL)

<50 mL

Large Quantity (>=50 mL)

>=50 mL
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(e.g., Vermiculite)

Collect in Labeled
Hazardous Waste Container

Place in a Sealed and
Labeled Container
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Satellite Accumulation Area

Arrange for Pickup by
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Proper Disposal Complete

Empty Propyl Laurate Container

Triple Rinse with
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Hazardous Waste

Recycle or Dispose of
Container as Non-Hazardous Waste
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Caption: Disposal workflow for propyl laurate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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